molecular formula C13H16FN3 B8630264 N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine CAS No. 920961-69-9

N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine

Cat. No. B8630264
M. Wt: 233.28 g/mol
InChI Key: VCGWBQRREPOEEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine is a useful research compound. Its molecular formula is C13H16FN3 and its molecular weight is 233.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

920961-69-9

Product Name

N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine

Molecular Formula

C13H16FN3

Molecular Weight

233.28 g/mol

IUPAC Name

N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine

InChI

InChI=1S/C13H16FN3/c14-11-8-16-13-10(6-7-15-13)12(11)17-9-4-2-1-3-5-9/h6-9H,1-5H2,(H2,15,16,17)

InChI Key

VCGWBQRREPOEEI-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC2=C3C=CNC3=NC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (30 mg) and cyclohexylamine (87 mg) in DMI (0.4 mL) was heated in the microwave reactor (200° C., 4 hours). The reaction mixture was allowed to cool to ambient temperature and diluted with EtOAc (10 mL) and half-saturated aqueous sodium hydrogencarbonate (10 mL). The aqueous phase was extracted with EtOAc (2×10 mL) and combined organic layers were washed with brine (20 mL), dried over MgSO4, and concentrated. Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc) gave N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine (5 mg) as a yellow solid.
Quantity
30 mg
Type
reactant
Reaction Step One
Quantity
87 mg
Type
reactant
Reaction Step One
Name
Quantity
0.4 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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